Cas no 255842-14-9 (2-isocyano-5-nitropyridine)

• Product Name: 2-isocyano-5-nitropyridine
• CAS No: 255842-14-9
• MF: C₆H₃N₃O₂
• MW: 149.106920480728
• CID: 1426612
• PubChem ID: 15398925
• Update Time: 2025-10-20

2-isocyano-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-isocyano-5-nitro-pyridine
• 2-Isocyano-5-nitropyridine
• LogP
• DTXSID001311484
• AKOS006345564
• W-206961
• 255842-14-9
• EN300-1847753
• SCHEMBL13428729
• 2-isocyano-5-nitropyridine

• Inchi： 1S/C6H3N3O2/c1-7-6-3-2-5(4-8-6)9(10)11/h2-4H
• InChI Key： OMQADSPXBPQOFD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC(=CC=1)[N+]#[C-])=O

Computed Properties

• Exact Mass: 149.02259
• Monoisotopic Mass: 149.022526347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 60.39

Additional information on 2-isocyano-5-nitropyridine

2-Isocyano-5-nitropyridine (CAS No. 255842-14-9): Properties, Applications, and Market Insights

2-Isocyano-5-nitropyridine (CAS No. 255842-14-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This nitrogen-containing aromatic compound features both isocyano and nitro functional groups, making it a valuable building block for various synthetic applications. The molecular formula C₆H₃N₃O₂ and molecular weight of 149.11 g/mol position this compound as an important intermediate in modern organic synthesis.

The unique electronic properties of 2-isocyano-5-nitropyridine derive from its conjugated π-system enhanced by the electron-withdrawing nitro group at the 5-position and the versatile isocyano group at the 2-position. This combination creates a highly reactive molecular scaffold that participates in numerous coupling reactions, cycloadditions, and multicomponent reactions. Researchers particularly value its role in developing nitrogen-rich heterocycles, which are crucial for drug discovery programs targeting various therapeutic areas.

In pharmaceutical applications, 2-isocyano-5-nitropyridine derivatives have shown promise in the development of novel antimicrobial agents and kinase inhibitors. The compound's ability to serve as a precursor for pyridine-based pharmacophores makes it valuable for medicinal chemistry. Recent studies highlight its utility in creating selective enzyme inhibitors, with particular interest in its potential for treating resistant bacterial strains – a hot topic in current pharmaceutical research addressing global antimicrobial resistance challenges.

The materials science field has explored 2-isocyano-5-nitropyridine for developing advanced functional materials. Its incorporation into coordination polymers and metal-organic frameworks (MOFs) has demonstrated interesting luminescent properties and gas adsorption capabilities. These applications align with current research trends in sustainable materials and energy storage solutions, making the compound relevant to cutting-edge material design.

Synthetic methodologies for 2-isocyano-5-nitropyridine production typically involve the functionalization of commercially available pyridine derivatives. Modern approaches emphasize atom-economical processes and green chemistry principles, reflecting the growing industry focus on sustainable synthesis. The compound's stability allows for relatively straightforward handling and storage under appropriate conditions, though standard precautions for handling organic compounds should always be observed.

The global market for specialty pyridine derivatives like 2-isocyano-5-nitropyridine has shown steady growth, driven by increasing demand from pharmaceutical and agrochemical sectors. Market analysts note particular expansion in the Asia-Pacific region, where contract research organizations and generic drug manufacturers are actively sourcing such building blocks. Current pricing trends reflect the compound's niche status and the technical challenges associated with its synthesis at scale.

Quality specifications for 2-isocyano-5-nitropyridine (CAS 255842-14-9) typically require ≥95% purity by HPLC analysis, with particular attention to moisture content and residual solvents. Analytical characterization commonly employs techniques such as 1H/13C NMR spectroscopy, mass spectrometry, and infrared spectroscopy to verify structural integrity and purity. These quality control measures ensure the compound meets the rigorous standards required for research and development applications.

Future research directions for 2-isocyano-5-nitropyridine chemistry may explore its potential in click chemistry applications or as a ligand in catalytic systems. The compound's versatility suggests untapped potential in emerging fields such as bioconjugation chemistry and supramolecular assembly. As synthetic methodologies advance and analytical techniques become more sophisticated, researchers anticipate discovering new applications for this interesting heterocyclic building block.

For laboratories working with 2-isocyano-5-nitropyridine, proper documentation of safety data and handling procedures remains essential. While not classified as highly hazardous, standard precautions for handling organic compounds should be followed, including the use of personal protective equipment and adequate ventilation. The compound's stability profile and well-characterized properties make it a manageable material for trained researchers in controlled laboratory environments.

The scientific literature contains numerous references to 2-isocyano-5-nitropyridine applications, with recent publications highlighting its use in complex molecule synthesis and materials design. Patent analysis reveals growing interest from pharmaceutical companies, particularly in Europe and North America, where the compound features in several patent applications related to novel therapeutic agents. This intellectual property activity underscores the compound's commercial potential in drug discovery pipelines.